Cas no 91917-63-4 (Atrial natriureticpeptide-28 (human reduced) (9CI))

Atrial natriureticpeptide-28 (human reduced) (9CI) structure
91917-63-4 structure
Product Name:Atrial natriureticpeptide-28 (human reduced) (9CI)
CAS No:91917-63-4
MF:C127H205N45O39S3
MW:3082.45972132683
CID:803948
PubChem ID:24890580
Update Time:2024-12-09

Atrial natriureticpeptide-28 (human reduced) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Atrial natriureticpeptide-28 (human reduced) (9CI)
    • Atrial Natriuretic Peptide human
    • A-ANF(1-28), HUMAN
    • Atrial natriuretic factor (1-28) (human, porcine)
    • hANF
    • SER-LEU-ARG-ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-MET-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR(DISULFIDE BRIDGE:CYS7-CYS23)
    • -ANF (1-28), human
    • ANP 1-28, HUMAN
    • Atriopeptin-33(rat reduced), 1-de-L-leucine-2-de-L-alanine-3-deglycine-4-de-L-proline-5-de-L-arginine-17-L-methionine-
    • 16: PN: WO0071576 SEQID: 16 unclaimed sequence
    • 1: PN: WO0185945 SEQID: 1unclaimed sequence
    • 294: PN: WO0069900 SEQID: 476 unclaimed sequence
    • 2: PN:GB2403533 SEQID: 2 claimed sequence
    • 313: PN:WO0069900 SEQID: 495 unclaimed sequence
    • 3: PN:CN1278007 SEQID: 5 unclaimed sequence
    • 5-32-Urodilatin(human)
    • 59: PN: US6033884 SEQID: 53 unclaimed protein
    • 99-126-natriuretic hormone peptide (human)
    • Atriopeptin-28 (Canis familiaris reduced)
    • Atrial natriuretic peptide-28 (Canis familiaris)
    • alpha-Atriopeptin (human reduced)
    • 13: PN: WO2004089280 SEQID: 13 unclaimed sequence
    • 13: PN: WO2005103087 SEQID:16 unclaimed sequence
    • 140: PN: WO2008058016 SEQID: 141 claimed protein
    • 15:PN: US20030119021 SEQID: 14 unclaimed sequence
    • 15: PN: WO2008154226 SEQID: 15unclaimed protein
    • 18: PN:WO2004022003 SEQID: 4 claimed sequence
    • 18: PN: WO2005094420 SEQID: 4 claimedsequence
    • 19: PN: WO2007034498 SEQID: 18 unclaimed sequence
    • 1: PN: DE19942230SEQID: 6 claimed protein
    • 1: PN: US20030069186 SEQID: 5 unclaimed sequence
    • 1:PN: US20090163421 SEQID: 1 unclaimed sequence
    • 2145: PN: WO03060071 SEQID: 2207 unclaimed
    • 21: PN:WO2004045592 SEQID: 20 unclaimed sequence
    • 220: PN: US20060293232 PAGE: 14unclaimed sequence
    • 2: PN: WO02074234 FIGURE: 3B claimedprotein
    • 301: PN: US20080004206 SEQID: 302 unclaimed protein
    • 38: PN: WO2005003296 SEQID: 309unclaimed sequence
    • 393: PN: US20090175821 SEQID: 476 claimed protein
    • 3: PN: US20080194481 SEQID: 302 claimedprotein
    • 439: PN: US20080312157 SEQID: 456 unclaimed sequence
    • 4: PN:US20080214437 SEQID: 4 claimed protein
    • 4: PN: WO2009073527 SEQID: 4 claimedprotein
    • 4: PN: WO2009142307 SEQID: 100 claimed protein
    • 5: PN: WO2007035600SEQID: 3 unclaimed sequence
    • 604: PN: WO2009058322 SEQID: 302 claimed sequence
    • 78: PN: WO03099862 PAGE: 45 unclaimed protein
    • 7: PN: US20060183154 SEQID: 7claimed sequence
    • 95: PN: WO2007047504 SEQID: 179 unclaimed sequence
    • 9: PN: US20010027181 SEQID: 1unclaimed protein
    • L-Seryl-L-leucyl-L-arginyl-L-arginyl-L-seryl-L-seryl-L-cysteinyl-L-phenylalanylglycylglycyl-L-arginyl-L-methionyl-L-α-aspartyl-L-arginyl-L-isoleucylglycyl-L-alanyl-L-glutaminyl-L-serylglycyl-L-leucylglycyl-L-cysteinyl-L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl-L-tyrosine (ACI)
    • L
    • Atrial natriuretic peptide-28 (human reduced) (9CI)
    • Atriopeptin-33 (rat reduced), 1-de-L-leucine-2-de-L-alanine-3-deglycine-4-de-L-proline-5-de-L-arginine-17-L-methionine- (ZCI)
    • 11: PN: WO2010128071 SEQID: 8 unclaimed protein
    • 13: PN: WO2005103087 SEQID: 16 unclaimed sequence
    • 147: PN: WO2019106193 SEQID: 147 claimed protein
    • 15: PN: US20030119021 SEQID: 14 unclaimed sequence
    • 15: PN: WO2008154226 SEQID: 15 unclaimed protein
    • 16: PN: WO2010129655 SEQID: 7 unclaimed protein
    • 16: PN: WO2011075471 SEQID: 1 unclaimed protein
    • 171: PN: WO2023086949 SEQID: 172 claimed sequence
    • 17: PN: WO2011084808 SEQID: 18 claimed protein
    • 18: PN: WO2004022003 SEQID: 4 claimed sequence
    • 18: PN: WO2005094420 SEQID: 4 claimed sequence
    • 1: PN: CN107828819 SEQID: 1 claimed protein
    • 1: PN: DE19942230 SEQID: 6 claimed protein
    • 1: PN: JP2011207867 SEQID: 1 claimed protein
    • 1: PN: US20090163421 SEQID: 1 unclaimed sequence
    • 1: PN: US20120164142 SEQID: 1 unclaimed sequence
    • 1: PN: US20140179605 SEQID: 1 claimed sequence
    • 1: PN: US20200017567 SEQID: 1 claimed protein
    • 1: PN: WO0185945 SEQID: 1 unclaimed sequence
    • 1: PN: WO2010033207 SEQID: 1 claimed protein
    • 1: PN: WO2010078325 SEQID: 1 claimed protein
    • 1: PN: WO2011038061 SEQID: 1 unclaimed protein
    • 1: PN: WO2011038066 SEQID: 1 unclaimed protein
    • 1: PN: WO2012118042 SEQID: 1 claimed protein
    • 1: PN: WO2013027680 SEQID: 1 claimed protein
    • 1: PN: WO2013058833 SEQID: 1 unclaimed sequence
    • 1: PN: WO2013059491 SEQID: 1 unclaimed protein
    • 1: PN: WO2018175534 SEQID: 1 claimed protein
    • 1: PN: WO2019133245 PAGE: 19 claimed sequence
    • 1: PN: WO2020141157 SEQID: 1 claimed protein
    • 208: PN: US20100291033 SEQID: 302 unclaimed protein
    • 208: PN: US20110002888 SEQID: 302 unclaimed protein
    • 21: PN: WO2004045592 SEQID: 20 unclaimed sequence
    • 21: PN: WO2013163162 SEQID: 21 unclaimed protein
    • 220: PN: US20060293232 PAGE: 14 unclaimed sequence
    • 221: PN: WO2010091122 SEQID: 1729 claimed protein
    • 239: PN: WO2010033220 SEQID: 1 unclaimed protein
    • 23: PN: EP3553081 SEQID: 23 claimed protein
    • 23: PN: EP3553082 SEQID: 23 claimed protein
    • 23: PN: WO2011024973 FIGURE: 1 claimed sequence
    • 23: PN: WO2019197470 SEQID: 23 claimed protein
    • Serylleucylarginylarginylserylserylcysteinylphenylalanylglycylglycylarginylmethionyl-alpha-aspartylarginylisoleucylglycylalanylglutaminylserylglycylleucylglycylcysteinylasparaginylserylphenylalanylarginyltyrosine
    • Alternative Name: Atrial Natriuretic Peptide (1-28) (human, porcine)
    • 91917-63-4
    • DTXSID70583193
    • Atrial Natriuretic Peptide human, >=97% (HPLC)
    • MDL： MFCD00076226
    • Inchi： 1S/C127H205N45O39S3/c1-9-64(6)99(121(209)150-52-94(182)151-65(7)100(188)155-76(34-35-91(129)179)109(197)167-85(56-174)104(192)149-53-96(184)153-78(43-62(2)3)102(190)148-54-97(185)154-89(60-212)119(207)164-82(48-92(130)180)114(202)169-86(57-175)116(204)163-81(46-67-23-14-11-15-24-67)113(201)158-73(27-18-39-143-125(135)136)107(195)166-84(122(210)211)47-68-30-32-69(178)33-31-68)172-111(199)75(29-20-41-145-127(139)140)159-115(203)83(49-98(186)187)165-110(198)77(36-42-214-8)160-105(193)71(25-16-37-141-123(131)132)152-95(183)51-146-93(181)50-147-103(191)80(45-66-21-12-10-13-22-66)162-120(208)90(61-213)171-118(206)88(59-177)170-117(205)87(58-176)168-108(196)74(28-19-40-144-126(137)138)156-106(194)72(26-17-38-142-124(133)134)157-112(200)79(44-63(4)5)161-101(189)70(128)55-173/h10-15,21-24,30-33,62-65,70-90,99,173-178,212-213H,9,16-20,25-29,34-61,128H2,1-8H3,(H2,129,179)(H2,130,180)(H,146,181)(H,147,191)(H,148,190)(H,149,192)(H,150,209)(H,151,182)(H,152,183)(H,153,184)(H,154,185)(H,155,188)(H,156,194)(H,157,200)(H,158,201)(H,159,203)(H,160,193)(H,161,189)(H,162,208)(H,163,204)(H,164,207)(H,165,198)(H,166,195)(H,167,197)(H,168,196)(H,169,202)(H,170,205)(H,171,206)(H,172,199)(H,186,187)(H,210,211)(H4,131,132,141)(H4,133,134,142)(H4,135,136,143)(H4,137,138,144)(H4,139,140,145)/t64-,65-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,99-/m0/s1
    • InChI Key： KGZJRXKGJRJKCB-MPVJKSABSA-N
    • SMILES： [C@@H](NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CS)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)CNC(=O)[C@@H](NC(=O)[C@H](CS)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](N)CO)CC1C=CC=CC=1)(C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@H](C(=O)O)CC1C=CC(O)=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 3078.44000
  • Monoisotopic Mass: 3080.4603454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 55
  • Hydrogen Bond Acceptor Count: 48
  • Heavy Atom Count: 214
  • Rotatable Bond Count: 109
  • Complexity: 6900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 24
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1001
  • XLogP3: -15.9
  • Topological Polar Surface Area: 1430Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 1479.28000
  • LogP: -2.10540

Atrial natriureticpeptide-28 (human reduced) (9CI) Security Information

  • WGK Germany：3
  • Storage Condition：−20°C

Atrial natriureticpeptide-28 (human reduced) (9CI) Pricemore >>

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Atrial natriureticpeptide-28 (human reduced) (9CI) Production Method

Production Method 1

91917-63-4 91917-63-4
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  1,2-Ethanedithiol ,  Triisopropylsilane Solvents: Water ;  4 h, rt
Reference
Method for peptide synthesis by peptide coupling of amino acids or peptides trioctadecyloxybenzyl or didocosyloxybenzy ester and deprotection in presence of amine scavengers
, World Intellectual Property Organization, , ,

Production Method 2

71989-28-1 71989-28-1
71989-33-8 71989-33-8
1026721-02-7 1026721-02-7
1366000-57-8 1366000-57-8
29022-11-5 29022-11-5
71989-38-3 71989-38-3
103213-32-7 103213-32-7
132327-80-1 132327-80-1
71989-23-6 71989-23-6
154445-77-9 154445-77-9
35661-60-0 35661-60-0
35661-39-3 35661-39-3
35661-40-6 35661-40-6
91917-63-4 91917-63-4
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.2 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.3 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.4 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.5 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.6 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.7 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.8 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.9 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.10 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.11 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.12 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.13 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.14 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  PyBOP Solvents: Dimethylformamide ,  Dichloromethane ;  20 min, rt; 2 h, rt
1.15 -
Reference
Process for preparation of carperitide acetate
, China, , ,

Production Method 3

1332359-87-1 1332359-87-1
1332359-88-2 1332359-88-2
103126-53-0 103126-53-0
91917-63-4 91917-63-4
Reaction Conditions
1.1 Reagents: Tris(2-carboxyethyl)phosphine ,  4-Mercaptophenylacetic acid Solvents: Water ;  3 h, pH 7.3, 37 °C
1.2 < 24 h, pH 6.4, rt
Reference
N-Sulfanylethylanilide Peptide as a Crypto-Thioester Peptide
Sato, Kohei; Shigenaga, Akira; Tsuji, Kohei; Tsuda, Shugo; Sumikawa, Yoshitake; et al, ChemBioChem, 2011, 12(12), 1840-1844

Atrial natriureticpeptide-28 (human reduced) (9CI) Raw materials

Atrial natriureticpeptide-28 (human reduced) (9CI) Preparation Products

Atrial natriureticpeptide-28 (human reduced) (9CI) Related Literature

91917-63-4 (Atrial natriureticpeptide-28 (human reduced) (9CI)) Related Products

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